Cas no 1105201-92-0 (N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide)

• Product Name: N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• CAS No: 1105201-92-0
• MF: C₁₅H₁₆ClN₃O₃
• MW: 321.758842468262
• CID: 6199055
• PubChem ID: 26014437
• Update Time: 2025-06-10

N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• 1105201-92-0
• N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
• Z219799896
• N-(2-chlorobenzyl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• AKOS024267705
• F5521-0003

• Inchi： 1S/C15H16ClN3O3/c1-9-11(14(21)19-15(22)18-9)6-7-13(20)17-8-10-4-2-3-5-12(10)16/h2-5H,6-8H2,1H3,(H,17,20)(H2,18,19,21,22)
• InChI Key： QATBGMJFINDXFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CCC1C(NC(NC=1C)=O)=O)=O

Computed Properties

• Exact Mass: 321.0880191g/mol
• Monoisotopic Mass: 321.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide

Introduction to N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide (CAS No. 1105201-92-0)

N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 1105201-92-0, has garnered attention due to its structural motifs that suggest utility in the development of novel therapeutic agents. The presence of a 2-chlorophenyl moiety and a complex heterocyclic ring system underscores its potential as a building block for drug discovery initiatives.

The molecular framework of N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide encompasses several key functional groups that contribute to its pharmacological profile. The 6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl group is particularly noteworthy, as it is a derivative of pyrimidine, a core scaffold in many bioactive molecules. Pyrimidine derivatives are well-documented for their involvement in various biological pathways, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological processes through precise targeting of key enzymes and receptors. The structural features of N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide align well with this trend. The 2-chlorophenyl group is known to enhance binding affinity and metabolic stability in drug candidates, while the tetrahydropyrimidine core offers multiple sites for chemical modification to optimize pharmacokinetic properties.

The synthesis and characterization of this compound have been subjects of interest in academic and industrial research settings. Advanced synthetic methodologies have been employed to construct the complex heterocyclic system efficiently. Techniques such as multi-step organic synthesis and chiral resolution have been utilized to achieve high purity and enantiomeric excess where necessary. These efforts are crucial for ensuring that the compound can be effectively evaluated in preclinical studies.

The biological activity of N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide has been explored in various in vitro assays. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic disorders. The pyrimidine derivative portion of the molecule is particularly relevant here, as pyrimidine-based compounds have shown promise in targeting enzymes such as kinases and phosphodiesterases.

Furthermore, the incorporation of the 6-methyl group into the tetrahydropyrimidine ring enhances the compound's solubility and bioavailability characteristics. These properties are critical for drug development, as they influence how effectively a molecule can be absorbed and utilized by the body. Computational modeling and molecular dynamics simulations have been employed to predict binding interactions between this compound and potential target proteins.

The potential therapeutic applications of N-[(2-chlorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide are diverse. Researchers are investigating its potential use in treating conditions such as cancer、neurodegenerative diseases、and inflammatory disorders. The ability to modulate key biological pathways makes this compound an attractive candidate for further development into a novel therapeutic agent.

In conclusion，N-[（cas no1105201-920]） represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and promising biological activities。The combination of structural features such as the 2-chlorophenyl moiety、the tetrahydropyrimidine core、and the presence of multiple functional groups makes this compound a valuable asset in drug discovery efforts。Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties。